Cas no 1788677-85-9 (N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1788677-85-9
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.3727
• CID: 5346647
• Update Time: 2025-07-21

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C13H19N3O4S/c1-9-13(10(2)20-15-9)21(18,19)14-7-6-12(17)11-5-4-8-16(11)3/h4-5,8,12,14,17H,6-7H2,1-3H3
• InChI Key： YKVIMOSZQAVZEN-UHFFFAOYSA-N
• SMILES： S(C1C(C([H])([H])[H])=NOC=1C([H])([H])[H])(N([H])C([H])([H])C([H])([H])C([H])(C1=C([H])C([H])=C([H])N1C([H])([H])[H])O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 439
• XLogP3: 0.1
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles

Additional information on N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide: A Promising Compound for Targeted Therapeutic Development

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1788677-85-9) represents a novel chemical entity with potential applications in modern pharmaceutical research. This compound integrates multiple functional groups, including a hydroxy group, a 1-methyl-1H-pyrrol-2-yl ring system, and a 1,2-oxazole scaffold, creating a unique molecular architecture. Recent studies highlight its potential as a scaffold for drug development, particularly in targeting inflammatory pathways and modulating cellular signaling mechanisms. The molecule's structural complexity and functional diversity make it a candidate for further exploration in therapeutic applications.

The 1-methyl-1H-pyrrol-2-yl ring system is a critical component of this compound, contributing to its pharmacological profile. This ring structure is known to enhance molecular interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. The presence of a hydroxy group at the 3-position further modulates the compound's solubility and reactivity, potentially influencing its bioavailability and metabolic stability. The 1,2-oxazole scaffold, combined with the 3,5-dimethyl substituents, provides a rigid framework that may facilitate target-specific binding and reduce off-target effects.

Recent advances in medicinal chemistry have underscored the importance of 1,2-oxazole derivatives in drug discovery. These compounds are frequently employed as scaffolds for developing inhibitors of kinases, proteases, and other enzymatic targets. The 4-sulfonamide functionality in this molecule is particularly noteworthy, as it can form hydrogen bonds with key residues in target proteins, enhancing binding affinity and selectivity. This feature is especially relevant in the context of designing molecules for diseases involving dysregulated signaling pathways, such as cancer and autoimmune disorders.

Current research trends emphasize the role of multi-target drugs in addressing complex pathophysiological conditions. The N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl] moiety of this compound may enable simultaneous interactions with multiple biological targets, offering a potential advantage in treating multifactorial diseases. For instance, compounds with similar structural features have been shown to modulate both inflammatory and proliferative pathways, suggesting a broader therapeutic potential. This dual functionality could be leveraged in the development of therapies for chronic inflammatory conditions and tumor progression.

The 3,5-dimethyl substituents on the 1,2-oxazole ring contribute to the molecule's stereochemical properties, which are critical in determining its biological activity. Stereochemistry plays a pivotal role in drug design, as enantiomers can exhibit significantly different pharmacokinetic profiles and therapeutic outcomes. The presence of these substituents may also influence the compound's ability to penetrate biological membranes and reach intracellular targets, enhancing its efficacy in vivo.

Recent studies in the field of anti-inflammatory drug development have highlighted the importance of molecules that can modulate both innate and adaptive immune responses. The N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-ly)propyl] fragment of this compound may interact with key inflammatory mediators, such as cytokines and chemokines, thereby mitigating pathological immune activation. This mechanism is particularly relevant in the context of autoimmune diseases and inflammatory bowel disorders, where chronic inflammation is a central pathological feature.

The hydroxy group in this molecule may also participate in hydrogen bonding with target proteins, enhancing its binding affinity and selectivity. This property is crucial in the design of drugs that require high specificity to minimize side effects. Additionally, the sulfonamide functionality may contribute to the molecule's ability to form ionic interactions with target residues, further stabilizing its binding to biological targets.

Advances in computational drug design have enabled the prediction of molecular interactions and binding affinities for compounds like this. Molecular docking studies and molecular dynamics simulations have become essential tools in understanding how the 1,2-oxazole scaffold interacts with target proteins. These computational approaches have revealed that the 4-sulfonamide group can form critical hydrogen bonds with residues in the active sites of target enzymes, thereby enhancing the compound's inhibitory activity.

Experimental studies on the 1,2-oxazole-based compounds have demonstrated their potential as inhibitors of various kinases, including tyrosine kinase and serine/threonine kinase families. These kinases are frequently implicated in the progression of cancer and other proliferative diseases. The N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl] moiety of this compound may provide additional targeting capabilities, enabling it to modulate multiple signaling pathways simultaneously.

The 3,5-dimethyl substituents on the 1,2-oxazole ring may also influence the molecule's metabolic stability, a critical factor in drug development. Compounds with enhanced metabolic stability are more likely to maintain therapeutic concentrations in the bloodstream, reducing the need for frequent dosing. This property is particularly important for chronic conditions requiring long-term treatment, where patient compliance is a significant concern.

Recent trends in pharmaceutical research have emphasized the development of prodrugs and drug conjugates to improve the therapeutic index of compounds. The N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl] fragment of this compound may be modified to create prodrugs that are activated at target sites, thereby minimizing systemic toxicity. This strategy is particularly relevant for compounds that may exhibit off-target effects when administered in their native form.

Furthermore, the hydroxy group in this molecule may be functionalized to enhance its solubility and bioavailability. Hydrophilic modifications are often employed to improve the oral bioavailability of poorly soluble compounds, a critical parameter in drug development. The 1,2-oxazole scaffold, combined with the 4-sulfonamide functionality, may provide a platform for further chemical modifications to optimize its pharmacological properties.

In summary, N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1788677-85-9) represents a promising candidate for further exploration in therapeutic applications. Its unique molecular structure, combining multiple functional groups and stereochemical features, offers potential advantages in targeting complex biological pathways. Ongoing research in medicinal chemistry and computational drug design will play a crucial role in refining its therapeutic potential and optimizing its pharmacological profile for clinical applications.